Cas no 246253-00-9 (6-(octadecylcarbamoylamino)hexanoic Acid)

• Product Name: 6-(octadecylcarbamoylamino)hexanoic Acid
• CAS No: 246253-00-9
• MF: C₂₅H₅₀N₂O₃
• MW: 426.676107883453
• CID: 1417912
• PubChem ID: 71357905
• Update Time: 2025-04-20

6-(octadecylcarbamoylamino)hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(octadecylcarbamoylamino)hexanoic Acid
• 246253-00-9
• DTXSID60781944
• 6-[(OCTADECYLCARBAMOYL)AMINO]HEXANOIC ACID

• Inchi： 1S/C25H50N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-26-25(30)27-23-20-17-18-21-24(28)29/h2-23H2,1H3,(H,28,29)(H2,26,27,30)
• InChI Key： BRPYLMKLWOLPET-UHFFFAOYSA-N
• SMILES： O=C(NCCCCCC(=O)O)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 426.3824
• Monoisotopic Mass: 426.38214346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43